N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide

• IUPAC Name: N-[(1S,2R)-2-(cyclopentylamino)cyclobutyl]-1-methylindole-3-carboxamide
• InChI: InChI=1S/C19H25N3O/c1-22-12-15(14-8-4-5-9-18(14)22)19(23)21-17-11-10-16(17)20-13-6-2-3-7-13/h4-5,8-9,12-13,16-17,20H,2-3,6-7,10-11H2,1H3,(H,21,23)/t16-,17+/m1/s1
• InChI Key: KDLXWKSVLBCCFW-SJORKVTESA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)NC3CCC3NC4CCCC4
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)C(=O)N[C@H]3CC[C@H]3NC4CCCC4
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of indole-3-carboxamides and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide acts as a selective antagonist of the cannabinoid CB1 receptor, which is involved in the regulation of pain, mood, and appetite. By blocking the CB1 receptor, N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide reduces the activity of the endocannabinoid system, which leads to a decrease in pain perception and inflammation.
Biochemical and Physiological Effects:
N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models of chronic pain and neuropathic pain. N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has also been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. Additionally, N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide is its selectivity for the CB1 receptor, which reduces the potential for off-target effects. However, one limitation of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide. One area of interest is the potential use of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide in the treatment of chronic pain and neuropathic pain in humans. Additionally, further research is needed to explore the potential use of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide in the treatment of depression and anxiety disorders. Finally, there is also interest in developing more soluble analogs of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide to improve its bioavailability and pharmacokinetic properties.
Conclusion:
In conclusion, N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It acts as a selective antagonist of the CB1 receptor, reducing pain perception and inflammation. N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-nociceptive effects. While N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has several advantages, such as its selectivity for the CB1 receptor, it also has limitations, such as its poor solubility. Future research is needed to explore the potential therapeutic applications of N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide and to develop more soluble analogs of this compound.

Synthesis Methods

N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide is synthesized by a multistep process that involves the reaction of 3-(1H-indol-3-yl)-2-oxopropylamine with cyclopentylmagnesium bromide, followed by the addition of 1-bromo-2-methylcyclobutane. The resulting product is then subjected to a series of purification steps to obtain the final compound.

Scientific Research Applications

N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has been extensively studied for its potential therapeutic applications in a variety of diseases. It has been found to have anti-inflammatory, analgesic, and anti-nociceptive effects, making it a potential candidate for the treatment of chronic pain, neuropathic pain, and other inflammatory conditions. N-[(1S*,2R*)-2-(cyclopentylamino)cyclobutyl]-1-methyl-1H-indole-3-carboxamide has also been studied for its potential use in the treatment of depression and anxiety disorders.